Cas no 16925-39-6 (Calcium hexafluorosilicate)

• Product Name: Calcium hexafluorosilicate
• CAS No: 16925-39-6
• MF: CaF₆Si
• MW: 182.153921127319
• CID: 50595
• Update Time: 2025-09-17

Calcium hexafluorosilicate Chemical and Physical Properties

Names and Identifiers

• Calcium hexafluorosilicate
• Calcium fiuosilicate
• CALCIUM FLUOSILICATE
• CALCIUM FLUOROSILICATE
• CALCIUM SILICAFLUORIDE
• CALCIUM SILICOFLUORIDE
• calcium,silicon(4+),hexafluoride
• EINECS 240-991-9
• Silicate(2-),hexafluoro-,calcium(1:1)
• calcium fluoroaluminate
• Calcium hexafiuorosilicate
• hexafluoro-silicatecalcium
• Silicate,hexafluoro-,calcium

• Inchi： 1S/Ca.F6Si/c;1-7(2,3,4,5)6/q+2;-2
• InChI Key： CVWSBMWWVFJIBN-UHFFFAOYSA-N
• SMILES： [Si-2](F)(F)(F)(F)(F)F.[Ca+2]

Computed Properties

• Exact Mass: 181.93000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Density: 2.25
• PSA: 0.00000
• LogP: 2.14040
• Solubility: Insoluble in cold water, partially decomposed in hot water

Calcium hexafluorosilicate Security Information

• Hazardous Material transportation number：UN 2856
• Toxicity：LD in guinea pigs (mg/kg): 250 orally, 450 s.c. (Waldbott)
• Safety Term：6.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal salts Alkaline earth metal fluorides